Cas no 1785367-71-6 (3,3-Difluoropiperidine-4-carboxylic acid hydrochloride)

• Product Name: 3,3-Difluoropiperidine-4-carboxylic acid hydrochloride
• CAS No: 1785367-71-6
• MF: C₆H₁₀ClF₂NO₂
• MW: 201.59890794754
• MDL: MFCD28501925
• CID: 4614144
• PubChem ID: 84721380
• Update Time: 2025-05-23

3,3-Difluoropiperidine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoropiperidine-4-carboxylic acid hydrochloride
• 3,3-Difluoropiperidine-4-carboxylic acid HCl
• SB15682
• 3,3-difluoropiperidine-4-carboxylicacidhydrochloride
• 3,3-difluoropiperidine-4-carboxylic acid;hydrochloride
• CS-0091788
• AS-52346
• P14894
• EN300-214535
• AKOS024130819
• 1785367-71-6
• MFCD28501925
• 3,3-Difluoropiperidine-4-carboxylic acid hydrochloride

• MDL： MFCD28501925
• Inchi： 1S/C6H9F2NO2.ClH/c7-6(8)3-9-2-1-4(6)5(10)11;/h4,9H,1-3H2,(H,10,11);1H
• InChI Key： KLTNSWQCMQTWFW-UHFFFAOYSA-N
• SMILES： Cl.FC1(CNCCC1C(=O)O)F

Computed Properties

• Exact Mass: 201.0368126 g/mol
• Monoisotopic Mass: 201.0368126 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• Molecular Weight: 201.60

Experimental Properties

• Melting Point: NA

3,3-Difluoropiperidine-4-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,3-Difluoropiperidine-4-carboxylic acid hydrochloride

3,3-Difluoropiperidine-4-carboxylic acid hydrochloride: A Comprehensive Overview

3,3-Difluoropiperidine-4-carboxylic acid hydrochloride, with the CAS number 1785367-71-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug development. The presence of fluorine atoms at the 3-position of the piperidine ring introduces unique electronic and steric properties, making it a valuable substrate for further functionalization and biological evaluation.

The synthesis of 3,3-difluoropiperidine-4-carboxylic acid hydrochloride typically involves multi-step processes, including nucleophilic substitution, ring-closing reactions, and fluorination. Recent advancements in catalytic fluorination techniques have enabled more efficient and selective synthesis of this compound. Researchers have explored various catalysts, such as palladium complexes and transition metal catalysts, to achieve high yields and purity levels. These methods not only enhance the scalability of the synthesis but also pave the way for large-scale production in pharmaceutical settings.

One of the most promising applications of 3,3-difluoropiperidine-4-carboxylic acid hydrochloride lies in its potential as a building block for bioactive molecules. The carboxylic acid group at the 4-position of the piperidine ring can undergo various transformations, such as esterification, amidation, and coupling reactions, to generate diverse derivatives. These derivatives are being investigated for their ability to modulate enzyme activity, inhibit cellular pathways, and interact with therapeutic targets in diseases such as cancer, neurodegenerative disorders, and inflammation.

Recent studies have highlighted the role of 3,3-difluoropiperidine-4-carboxylic acid hydrochloride in drug design strategies that emphasize structural diversity and bioavailability optimization. For instance, researchers have incorporated this compound into libraries for high-throughput screening (HTS) campaigns. The fluorinated piperidine scaffold has shown remarkable stability under physiological conditions and exhibits favorable pharmacokinetic profiles in preclinical models.

The pharmacological evaluation of 3,3-difluoropiperidine-4-carboxylic acid hydrochloride derivatives has revealed their potential as inhibitors of key enzymes involved in metabolic pathways. For example, certain analogs have demonstrated potent inhibitory activity against histone deacetylases (HDACs), which are implicated in cancer progression. Additionally, these compounds have shown promise as modulators of G-protein coupled receptors (GPCRs), making them candidates for treating conditions such as hypertension and anxiety disorders.

In terms of structural elucidation and characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the identity and purity of 3,3-difluoropiperidine-4-carboxylic acid hydrochloride. These methods provide detailed insights into the compound's molecular structure and help ensure its quality control during manufacturing processes.

The integration of computational chemistry tools has further enhanced our understanding of the properties of 3,3-difluoropiperidine-4-carboxylic acid hydrochloride. Molecular modeling studies have predicted its binding affinities to various protein targets and provided insights into its pharmacophore requirements. These computational approaches complement experimental studies by accelerating lead optimization efforts and reducing costs associated with drug discovery.

In conclusion, 3,3-difluoropiperidine-4-carboxylic acid hydrochloride stands out as a versatile building block with immense potential in pharmaceutical research. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological evaluation techniques, positions it as a valuable asset in the development of novel therapeutic agents. As research continues to unfold its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.